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Compound of Interest

Compound Name:
2-Methyl-8-quinolinyl 3-

bromobenzoate

CAS No.: 499197-01-2

Cat. No.: B485723

Get Quote

This guide provides a comprehensive technical overview of 2-Methyl-8-quinolinyl 3-
bromobenzoate, a heterocyclic compound of interest in medicinal chemistry and materials

science. While a specific CAS number for this compound is not yet assigned, this document

outlines a robust synthetic protocol, predicted physicochemical properties, and potential

applications based on the well-established chemistry of its constituent moieties. This resource

is intended for researchers, scientists, and professionals in drug development seeking to

explore the synthesis and utility of novel quinoline-based esters.

Introduction and Scientific Context
Quinoline derivatives are a cornerstone of heterocyclic chemistry, with a broad spectrum of

applications ranging from pharmaceuticals to catalysts and corrosion inhibitors[1]. The 8-

hydroxyquinoline scaffold, in particular, is a privileged structure known for its metal-chelating

properties, which are integral to the biological activity of many of its derivatives[1]. The

introduction of a methyl group at the 2-position can influence the steric and electronic

properties of the quinoline ring, potentially modulating its biological targets and

pharmacokinetic profile.
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The benzoate ester moiety, substituted with a bromine atom at the 3-position, introduces a

reactive handle for further synthetic modifications through cross-coupling reactions. This

strategic placement of a halogen allows for the exploration of a wider chemical space, enabling

the development of derivatives with fine-tuned properties. The combination of the 2-methyl-8-

quinolinyl and 3-bromobenzoate functionalities in a single molecule presents a compelling

target for the discovery of novel therapeutic agents and functional materials.

Synthesis of 2-Methyl-8-quinolinyl 3-bromobenzoate
The synthesis of 2-Methyl-8-quinolinyl 3-bromobenzoate is predicated on the esterification of

2-methyl-8-hydroxyquinoline with 3-bromobenzoyl chloride. This is a standard and efficient

method for forming aryl esters.

Starting Materials
A successful synthesis relies on the quality of the starting materials. The key reactants for this

procedure are 2-methyl-8-hydroxyquinoline and 3-bromobenzoyl chloride.

Compoun

d

CAS

Number

Molecular

Formula

Molecular

Weight (

g/mol )
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Melting

Point (°C)

Boiling

Point (°C)

2-Methyl-8-

hydroxyqui

noline

826-81-

3[2][3][4][5]
C₁₀H₉NO

159.18[2]

[4]

Light

yellow

crystals[2]

70-74[2] 267[2]

3-

Bromobenz

oyl chloride

1711-09-

7[6][7][8][9]

[10]

C₇H₄BrClO
219.46[6]

[10]
Liquid[6] N/A

74-75 (at

0.5 mmHg)

[6]

Proposed Synthetic Protocol
This protocol describes a laboratory-scale synthesis of 2-Methyl-8-quinolinyl 3-
bromobenzoate.

Reaction Scheme:
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+

3-Bromobenzoyl chloride

Triethylamine (Et3N)

Dichloromethane (DCM)

Click to download full resolution via product page

A proposed synthetic route for 2-Methyl-8-quinolinyl 3-bromobenzoate.

Step-by-Step Methodology:

Preparation: In a flame-dried, round-bottom flask equipped with a magnetic stirrer and a

nitrogen inlet, dissolve 1.0 equivalent of 2-methyl-8-hydroxyquinoline in anhydrous

dichloromethane (DCM).

Base Addition: Cool the solution to 0 °C in an ice bath and add 1.2 equivalents of

triethylamine (Et₃N) dropwise. Triethylamine acts as a base to neutralize the hydrochloric

acid byproduct of the reaction.

Acylation: While maintaining the temperature at 0 °C, add a solution of 1.1 equivalents of 3-

bromobenzoyl chloride in anhydrous DCM dropwise to the reaction mixture.
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Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring

the progress by thin-layer chromatography (TLC).

Workup: Upon completion, quench the reaction with the addition of water. Separate the

organic layer, and wash it sequentially with 1M HCl, saturated sodium bicarbonate solution,

and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be purified by column chromatography on

silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Physicochemical and Spectroscopic
Characterization
The successful synthesis of 2-Methyl-8-quinolinyl 3-bromobenzoate would be confirmed

through various analytical techniques.

Predicted Physicochemical Properties
Property Predicted Value

Molecular Formula C₁₇H₁₂BrNO₂

Molecular Weight 342.19 g/mol

Appearance Expected to be a solid at room temperature

Solubility

Likely soluble in common organic solvents like

DCM, chloroform, and ethyl acetate; insoluble in

water.

Expected Spectroscopic Data
The structural elucidation of the target compound would rely heavily on spectroscopic analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons on both the quinoline and benzoate rings. The methyl group on the quinoline ring
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should appear as a singlet, typically in the range of δ 2.5-2.8 ppm. The aromatic protons will

exhibit complex splitting patterns in the δ 7.0-8.5 ppm region.

¹³C NMR: The carbon NMR spectrum will display signals for all 17 carbon atoms. The

carbonyl carbon of the ester will be observed downfield, typically around δ 164-168 ppm. The

methyl carbon will appear upfield, and the aromatic carbons will resonate in the δ 110-150

ppm range.

Mass Spectrometry (MS):

High-resolution mass spectrometry (HRMS) should confirm the molecular formula of

C₁₇H₁₂BrNO₂ by providing an accurate mass measurement of the molecular ion [M]⁺ or its

protonated form [M+H]⁺. The isotopic pattern characteristic of a bromine-containing

compound (approximately equal intensity for M and M+2 peaks) would be a key diagnostic

feature.

Infrared (IR) Spectroscopy:

The IR spectrum should exhibit a strong absorption band corresponding to the C=O

stretching vibration of the ester group, typically in the region of 1730-1750 cm⁻¹.

Characteristic bands for C-O stretching and aromatic C-H and C=C vibrations would also be

present.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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